4-{4-ethyl-5-[(2-methyl-1H-imidazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}-1-(3-thienylmethyl)piperidine

• IUPAC Name: 4-[4-ethyl-5-[(2-methylimidazol-1-yl)methyl]-1,2,4-triazol-3-yl]-1-(thiophen-3-ylmethyl)piperidine
• InChI: InChI=1S/C19H26N6S/c1-3-25-18(13-24-10-7-20-15(24)2)21-22-19(25)17-4-8-23(9-5-17)12-16-6-11-26-14-16/h6-7,10-11,14,17H,3-5,8-9,12-13H2,1-2H3
• InChI Key: OLAAPFTUEDUVLN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1C2CCN(CC2)CC3=CSC=C3)CN4C=CN=C4C
• Molecular Formula: C19H26N6S
• Molecular Weight: 370.5 g/mol

Description

Compounds with structures similar to the requested molecule are often synthesized for their potential biological activities, including antimicrobial, anti-inflammatory, and muscarinic activities. They usually contain core heterocyclic structures like imidazoles, triazoles, piperidines, and others which are known for their versatility in medicinal chemistry.

Synthesis Analysis

The synthesis of such compounds typically involves multi-component reactions, including cyclocondensation, nucleophilic substitution, and catalytic processes. A simple and highly useful synthesis methodology can involve a four-component cyclo condensation utilizing catalysts in specific solvents to achieve high yields of the desired compounds (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Molecular Structure Analysis

The molecular structure is characterized by spectroscopic methods, including IR, NMR (both ^1H and ^13C), and mass spectrometry. X-ray crystallography can also be employed for detailed structural analysis, elucidating the arrangement of atoms within the molecule and confirming the presence of specific functional groups (Thimmegowda et al., 2009).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, including those leading to the synthesis of novel derivatives with potential biological activities. The reactivity often hinges on functional groups present in the molecule, such as imidazole, triazole, or piperidine rings. Reactions can include further nucleophilic substitutions, additions, or condensation reactions, leading to a wide array of structurally diverse molecules with varied biological activities (Krolenko, Vlasov, & Zhuravel, 2016).

Physical Properties Analysis

Physical properties such as solubility, melting point, and thermal stability are crucial for understanding the behavior of these compounds under different conditions. Techniques like TGA (Thermogravimetric Analysis) and DSC (Differential Scanning Calorimetry) are used to analyze the thermal stability and phase transitions, respectively. These properties are essential for determining the compound's suitability for further applications in biological studies or drug development (Govindhan et al., 2017).